4-[4-(4-Chloro-3-ethylphenoxy)butoxy]-3-methoxybenzaldehyde

• IUPAC Name: 4-[4-(4-chloro-3-ethylphenoxy)butoxy]-3-methoxybenzaldehyde
• InChI: InChI=1S/C20H23ClO4/c1-3-16-13-17(7-8-18(16)21)24-10-4-5-11-25-19-9-6-15(14-22)12-20(19)23-2/h6-9,12-14H,3-5,10-11H2,1-2H3
• InChI Key: LNYLDYVRZBFPHO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1)OCCCCOC2=C(C=C(C=C2)C=O)OC)Cl
• Molecular Formula: C20H23ClO4
• Molecular Weight: 362.8 g/mol

Description

Synthesis Analysis

This compound has been synthesized through a series of steps. One notable study designed pharmacophore models for analgesics using a series of 4-[4–chloro-3-(trifluoromethyl)-phenyl]-4-piperidinol (TFMP) derivatives. These derivatives were characterized using various techniques, including HR-EIMS, HR-FABMS, ¹H-NMR, ¹³C-NMR, UV, and FT-IR. The synthesis likely involved the introduction of the chloro, ethyl, and methoxy groups to the benzaldehyde core .

Molecular Structure Analysis

The molecular structure of 4-[4-(4-Chloro-3-ethylphenoxy)butoxy]-3-methoxybenzaldehyde consists of a benzaldehyde moiety linked to a butoxy group, which in turn is connected to an ethylphenoxy group. The chloro and methoxy substituents are also present. The benzylic position plays a crucial role in its reactivity .

Chemical Reactions Analysis

One notable reaction at the benzylic position is the free radical bromination of alkyl benzenes. In this process, N-bromosuccinimide (NBS) generates a succinimidyl radical (S·), which removes a hydrogen atom from the benzylic carbon, leading to the formation of succinimide .